2-((6-acetamidopyridazin-3-yl)thio)-N-(3,4-dimethoxyphenyl)acetamide

• IUPAC Name: 2-(6-acetamidopyridazin-3-yl)sulfanyl-N-(3,4-dimethoxyphenyl)acetamide
• InChI: InChI=1S/C16H18N4O4S/c1-10(21)17-14-6-7-16(20-19-14)25-9-15(22)18-11-4-5-12(23-2)13(8-11)24-3/h4-8H,9H2,1-3H3,(H,18,22)(H,17,19,21)
• InChI Key: YCRVKUUNTBUUAR-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=NN=C(C=C1)SCC(=O)NC2=CC(=C(C=C2)OC)OC
• Molecular Formula: C16H18N4O4S
• Molecular Weight: 362.4 g/mol

Description

2-((6-acetamidopyridazin-3-yl)thio)-N-(3,4-dimethoxyphenyl)acetamide, also known as ADPPT, is a novel compound that has gained significant attention from the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and biochemistry. ADPPT is a thioacetamide derivative that exhibits promising biological activities, making it an attractive candidate for further research.

Scientific Research Applications

Scientific Research Applications of Chemical Compounds

Chemical compounds with complex structures, similar to "2-((6-acetamidopyridazin-3-yl)thio)-N-(3,4-dimethoxyphenyl)acetamide", often find applications in various fields of scientific research, including pharmacology, materials science, and chemical synthesis. The research on related compounds provides insights into how such molecules can be utilized.

Pharmacological Research

Compounds with unique structural features are frequently investigated for their pharmacological properties. For example, the pharmacokinetics of drugs like acetaminophen in specific patient groups are studied to understand their metabolism, efficacy, and safety profile (Liukas et al., 2011). This type of research is crucial for developing new medications that can target specific diseases or conditions more effectively.